1-(4-ethoxyphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H21N3O4S/c1-3-28-15-6-4-14(5-7-15)24-12-13(10-19(24)25)20(26)23-21-22-17-9-8-16(27-2)11-18(17)29-21/h4-9,11,13H,3,10,12H2,1-2H3,(H,22,23,26)
• InChI Key: KTDAJLLSCFUIEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)OC

Description

This compound is a complex organic molecule with a fascinating structure. Let’s break it down:

• 1-(4-ethoxyphenyl): : This part of the compound consists of a phenyl ring (benzene ring) with an ethoxy group (C₂H₅O) attached at the para position (position 4).

• N-(6-methoxy-1,3-benzothiazol-2-yl): : Here, we have a benzothiazole ring (a fused benzene and thiazole ring) with a methoxy group (OCH₃) attached at position 6.

• 5-oxopyrrolidine-3-carboxamide: : This segment includes a pyrrolidine ring with a ketone group (C=O) at position 5 and a carboxamide group (CONH₂) at position 3.

Chemical Reactions Analysis

The compound may undergo several reactions:

Oxidation: The phenyl and benzothiazole rings could be oxidized under appropriate conditions.

Reduction: Reduction of the ketone group could yield a corresponding alcohol.

Substitution: The ethoxy group or the methoxy group may undergo substitution reactions.

Amide Hydrolysis: The carboxamide group can be hydrolyzed to form the corresponding carboxylic acid.

Common reagents include oxidants (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and nucleophiles (e.g., Grignard reagents).

Scientific Research Applications

This compound’s applications span various fields:

Medicine: It might exhibit biological activity, making it a potential drug candidate. Researchers explore its effects on specific diseases or pathways.

Chemistry: It serves as a model compound for studying heterocyclic chemistry and reactivity.

Industry: If scalable synthesis methods exist, it could find applications in materials science or pharmaceutical production.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific molecular targets. Further research is needed to elucidate these pathways.